Cas no 882645-09-2 (Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate)

Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate structure
882645-09-2 structure
Product Name:Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate
CAS No:882645-09-2
MF:C15H28N2O4
MW:300.393824577332
CID:1074463
PubChem ID:4981267
Update Time:2025-04-20

Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Di(tert-butyl) 1,4-diazepane-1,4-dicarboxylate
    • di-tert-butyl1,4-diazepane-1,4-dicarboxylate
    • CS-0322133
    • 882645-09-2
    • AKOS000500869
    • SCHEMBL16612394
    • di-tert-butyl 1,4-diazepane-1,4-dicarboxylate
    • AN-329/43385846
    • ditert-butyl 1,4-diazepane-1,4-dicarboxylate
    • 1,4-di-tert-butyl 1,4-diazepane-1,4-dicarboxylate
    • STL065929
    • Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate
    • MDL: MFCD02093940
    • Inchi: 1S/C15H28N2O4/c1-14(2,3)20-12(18)16-8-7-9-17(11-10-16)13(19)21-15(4,5)6/h7-11H2,1-6H3
    • InChI Key: YENPYEPLMXORII-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

  • Exact Mass: 300.20490738g/mol
  • Monoisotopic Mass: 300.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.1Ų

Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate Security Information

  • HazardClass:IRRITANT

Di-Tert-Butyl 1,4-Diazepane-1,4-Dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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